Cas no 625-92-3 (3,5-Dibromopyridine)

• Product Name: 3,5-Dibromopyridine
• CAS No: 625-92-3
• MF: C₅H₃Br₂N
• MW: 236.892019510269
• MDL: MFCD00014634
• CID: 39187
• PubChem ID: 69369
• Update Time: 2026-04-22

3,5-Dibromopyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromopyridine
• 3.5-dibromopyridine
• 3,5-bibromopyridine
• 3,5-bromopyridine
• 3,5-dibormopyridine
• 3,5-dibromopyridin
• 3,5-dibromo-pyridine
• 3,5-DibroMopyridine 25GR
• 3,5-DIBROMOPYRIDINE FOR SYNTHESIS
• IFLAB-BB F1995-0190
• Pyridine,3,5-dibromo
• Pyridine, 3,5-dibromo-
• 3,5-dibromo pyridine
• SOSPMXMEOFGPIM-UHFFFAOYSA-N
• 3,5-dibrompyridin
• NSC6209
• zlchem 300
• 3,5-dibromo-pyridin
• PubChem2133
• 3, 5-dibromopyridine
• KSC356A4H
• ZLC0123
• HMS1788L01
• BCP07788
• ST
• EN300-17897
• F1995-0190
• HY-Y0491
• AKOS001116061
• CHEBI:51593
• SCHEMBL4974
• SY001365
• AB01172
• FT-0695946
• InChI=1/C5H3Br2N/c6-4-1-5(7)3-8-2-4/h1-3
• PS-4092
• Q27122668
• MFCD00014634
• A8648
• EINECS 210-916-4
• AM20070243
• DTXSID3073921
• AC-907/30002039
• 625-92-3
• AC-7031
• CS-W019948
• FT-0602339
• NSC 6209
• NSC-6209
• W-104988
• NS00035083
• 3,5-Dibromopyridine, 99%
• Z57070461
• :3,5-Dibromopyridine
• STK506276
• DB-005264

• MDL： MFCD00014634
• Inchi： 1S/C5H3Br2N/c6-4-1-5(7)3-8-2-4/h1-3H
• InChI Key： SOSPMXMEOFGPIM-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1)Br
• BRN： 108477

Computed Properties

• Exact Mass: 234.86300
• Monoisotopic Mass: 234.863
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Slightly white lens powder.
• Density: 2.0383 (rough estimate)
• Melting Point: 110-115 °C (lit.)
• Boiling Point: 222°C(lit.)
• Flash Point: 84.3℃
• Refractive Index: 1.5800 (estimate)
• Water Partition Coefficient: Soluble in Chloroform and Methanol. Insoluble in water.
• PSA: 12.89000
• LogP: 2.60660
• FEMA: 3282
• Solubility: Insoluble in water

3,5-Dibromopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Dibromopyridine

Introduction to 3,5-Dibromopyridine (CAS No: 625-92-3)

3,5-Dibromopyridine (CAS No: 625-92-3) is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound, characterized by its brominated pyridine structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties make it particularly valuable for medicinal chemistry applications, where it is often employed in the development of novel therapeutic agents.

The molecular structure of 3,5-Dibromopyridine consists of a pyridine ring substituted with two bromine atoms at the 3rd and 5th positions. This substitution pattern imparts distinct reactivity and electronic characteristics to the molecule, making it a versatile building block for further chemical modifications. The presence of bromine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic frameworks.

In recent years, 3,5-Dibromopyridine has been extensively studied for its role in drug discovery and development. Its incorporation into pharmacophores has led to the identification of several promising lead compounds with potential therapeutic applications. For instance, researchers have explored its derivatives as inhibitors of kinases and other enzymes involved in cancer pathways. The brominated pyridine core is particularly attractive due to its ability to form stable interactions with biological targets, thereby improving drug efficacy and selectivity.

One notable area where 3,5-Dibromopyridine has made a significant impact is in the synthesis of antiviral agents. The compound’s structural features allow for the design of molecules that can interfere with viral replication mechanisms. Recent studies have demonstrated its utility in developing inhibitors targeting RNA-dependent RNA polymerases (RdRp) in viruses such as influenza and hepatitis C. These findings highlight the compound’s potential as a scaffold for antiviral drug development.

The pharmaceutical industry has also leveraged 3,5-Dibromopyridine in the creation of novel antibiotics. By modifying its brominated core, chemists have generated compounds with enhanced antibacterial properties. These derivatives exhibit activity against resistant strains of bacteria, addressing a critical need in modern medicine. The compound’s ability to undergo further functionalization makes it an invaluable tool for antibiotic discovery programs.

Beyond pharmaceutical applications, 3,5-Dibromopyridine finds utility in materials science and agrochemical research. Its derivatives have been investigated for their electronic properties, making them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Additionally, the compound has been employed in the synthesis of agrochemicals that offer improved crop protection properties.

The synthesis of 3,5-Dibromopyridine typically involves bromination reactions on pyridine or its derivatives. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for industrial applications. These methods often incorporate catalytic processes that minimize waste and enhance efficiency.

Quality control and analytical techniques play a pivotal role in ensuring the consistency and reliability of 3,5-Dibromopyridine for research and commercial purposes. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to verify the compound’s identity and purity.

The future prospects of 3,5-Dibromopyridine are promising, with ongoing research exploring new applications and synthetic routes. Innovations in computational chemistry are aiding in the design of more efficient derivatives tailored for specific biological targets. As our understanding of molecular interactions deepens, the potential uses for this versatile compound are likely to expand further.

In conclusion,3,5-Dibromopyridine (CAS No: 625-92-3) is a multifaceted compound with broad utility across pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable intermediate in synthetic chemistry, driving advancements in drug discovery and material innovation.